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Compound of Interest

Compound Name: Corilagin (Standard)

Cat. No.: B7819201

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential analytical data and
methodologies associated with the Certificate of Analysis (CoA) for Corilagin, a bioactive
ellagitannin. The information presented is intended to support research, development, and
quality control activities involving this compound.

Chemical and Physical Properties

Corilagin is a hydrolyzable tannin found in various medicinal plants. Its identity and purity are
confirmed through a series of standardized tests. Below is a summary of its key chemical and
physical properties.
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Property Specification

[(1S,19R,21S,22R,23R)-6,7,8,11,12,13,22,23-
octahydroxy-3,16-dioxo-2,17,20-

Chemical Name trioxatetracyclo[17.3.1.04,9.010,15]tricosa-
4,6,8,10,12,14-hexaen-21-yl] 3,4,5-

trihydroxybenzoate

Molecular Formula C27H22018[1]12][3]1[4][5][6]

Molecular Weight 634.45 g/mol [1][3][4][5][6]

CAS Number 23094-69-1[2][3][41[5][6]

Appearance Off-White to White-beige crystalline powder[7][8]
Purity (by HPLC) 298.0%[2][3][4]

Storage 2-8°C, protected from air and light[2][3]

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Purity of Corilagin is typically determined by High-Performance Liquid Chromatography
(HPLC). A validated method is crucial for accurate quantification.

Experimental Protocol:

 Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) detector.

Column: RP-18 column (e.g., 4.6 x 250 mm, 5 pm) is commonly used.[9]

Mobile Phase: A gradient elution using a mixture of acetonitrile and acidified water (e.g.,
0.05% trifluoroacetic acid in water) is effective.[3][9]

Flow Rate: A typical flow rate is 1.0 mL/min.[4]

Detection Wavelength: Corilagin can be monitored at approximately 210 nm or 275 nm.[4][6]
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e Column Temperature: Maintained at 25-35°C.[4][9]

e Injection Volume: 5-20 pL.[3][4]

Nuclear Magnetic Resonance (NMR) for Structural
Identification

The chemical structure of Corilagin is unequivocally confirmed by Nuclear Magnetic Resonance
(NMR) spectroscopy. Both *H NMR and 3C NMR are employed for this purpose.

Experimental Protocol:
 Instrumentation: A high-resolution NMR spectrometer.
o Solvent: Deuterated solvents such as DMSO-ds or D20 are suitable.[7]

e Analysis: The acquired spectra are compared with reference spectra of a certified Corilagin
standard. The presence of 27 carbon signals in the 13C NMR spectrum is a key identifier.[7]

Biological Activity and Signaling Pathways

Corilagin exhibits a range of biological activities, including anti-inflammatory, anti-tumor, and
neuroprotective effects. These activities are mediated through its interaction with various
cellular signaling pathways.

Inhibition of the TGF-3 Signaling Pathway

Corilagin has been shown to inhibit the Transforming Growth Factor-beta (TGF-[3) signaling
pathway, which is often dysregulated in cancer and fibrosis.[2][10]
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Corilagin's inhibition of the TGF-3 signaling pathway.

Modulation of the TLR4/TLR2 Signaling Pathway

Corilagin has also been demonstrated to modulate the Toll-like Receptor 4 (TLR4) and Toll-like
Receptor 2 (TLR2) signaling pathways, which play a critical role in the innate immune response

and inflammation.[11][12][13][14]
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Corilagin's modulation of the TLR4/TLR2 signaling pathway.
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Solubility

Proper dissolution of Corilagin is critical for its use in various experimental settings.

Solvent Solubility
Dimethyl sulfoxide (DMSO) ~25 mg/mL
Ethanol ~25 mg/mL
Dimethylformamide (DMF) ~20 mg/mL
Phosphate-buffered saline (PBS, pH 7.2) ~5 mg/mL

Note: It is recommended to purge organic solvents with an inert gas. Aqueous solutions are not
recommended for storage for more than one day.[15]

This technical guide serves as a comprehensive resource for understanding the key analytical
parameters and biological context of Corilagin. For batch-specific data, always refer to the
Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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